molecular formula C11H13BrO2 B8531923 1-(3-Bromo-phenyl)-3-hydroxy-3-methyl-butan-2-one

1-(3-Bromo-phenyl)-3-hydroxy-3-methyl-butan-2-one

Cat. No.: B8531923
M. Wt: 257.12 g/mol
InChI Key: KBLNDHXWVLDSPV-UHFFFAOYSA-N
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Description

1-(3-Bromo-phenyl)-3-hydroxy-3-methyl-butan-2-one is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13BrO2

Molecular Weight

257.12 g/mol

IUPAC Name

1-(3-bromophenyl)-3-hydroxy-3-methylbutan-2-one

InChI

InChI=1S/C11H13BrO2/c1-11(2,14)10(13)7-8-4-3-5-9(12)6-8/h3-6,14H,7H2,1-2H3

InChI Key

KBLNDHXWVLDSPV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)CC1=CC(=CC=C1)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1,3-dibromobenzene (1.0 eq.), 3-hydroxy-3-methyl-butan-2-one (1.0 eq.), Pd2(dba)3 (0.02 eq.), xantphos (0.04 eq.) and t-BuONa (1.1 eq.) in THF (0.15M) was stirred at 60° C. for 2 h, poured in saturated aqueous NH4Cl and extracted with EtOAc (2×). The combined organic extracts were washed with brine, dried over Na2SO4, filtered and concentrated. Flash chromatography (Hex:EtOAc; 7:3) afforded the title compound as an oil.
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